Cas no 2248260-85-5 (Tert-butyl 3-(3-aminooxolan-3-yl)propanoate)

• Product Name: Tert-butyl 3-(3-aminooxolan-3-yl)propanoate
• CAS No: 2248260-85-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6291286
• PubChem ID: 137939108
• Update Time: 2025-05-23

Tert-butyl 3-(3-aminooxolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248260-85-5
• Tert-butyl 3-(3-aminooxolan-3-yl)propanoate
• EN300-4152063

• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(13)4-5-11(12)6-7-14-8-11/h4-8,12H2,1-3H3
• InChI Key： JPDUNJPJILHEIP-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CCC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 3-(3-aminooxolan-3-yl)propanoate

Comprehensive Overview of Tert-butyl 3-(3-aminooxolan-3-yl)propanoate (CAS No. 2248260-85-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Tert-butyl 3-(3-aminooxolan-3-yl)propanoate (CAS No. 2248260-85-5) has emerged as a compound of significant interest. This ester derivative, characterized by its unique oxolane (tetrahydrofuran) and amino functional groups, is widely utilized in synthetic routes for bioactive molecules. Its tert-butyl ester moiety enhances stability, making it a preferred choice for researchers exploring peptide coupling, prodrug design, and small-molecule therapeutics.

The structural versatility of Tert-butyl 3-(3-aminooxolan-3-yl)propanoate allows it to serve as a key building block in medicinal chemistry. Recent trends highlight its role in the development of GPCR-targeted drugs and enzyme inhibitors, aligning with the growing demand for precision medicine. Searches for terms like "aminooxolane derivatives in drug discovery" and "tert-butyl ester applications" reflect its relevance in academic and industrial research.

From a synthetic perspective, the compound’s 3-(3-aminooxolan-3-yl)propanoate backbone offers opportunities for stereoselective modifications, a hot topic in asymmetric synthesis. Laboratories frequently employ it to construct chiral intermediates for APIs (Active Pharmaceutical Ingredients), addressing the need for green chemistry and atom-efficient processes. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its adaptability to modern methodologies.

Beyond pharmaceuticals, Tert-butyl 3-(3-aminooxolan-3-yl)propanoate finds niche applications in material science, particularly in polymer crosslinking and biodegradable coatings. Environmental concerns have spurred interest in sustainable chemical alternatives, and this compound’s potential for low-toxicity formulations aligns with regulatory shifts toward REACH compliance.

Analytical characterization of CAS No. 2248260-85-5 typically involves NMR spectroscopy, HPLC purity testing, and mass spectrometry, ensuring batch consistency for critical applications. FAQs such as "How to store tert-butyl esters?" (recommended: inert atmosphere, -20°C) and "solubility of aminooxolane derivatives" (polar organic solvents) are common among users, reflecting practical handling considerations.

In conclusion, Tert-butyl 3-(3-aminooxolan-3-yl)propanoate exemplifies innovation at the intersection of synthetic chemistry and applied sciences. Its multifaceted utility—from drug development to eco-friendly materials—positions it as a valuable asset for researchers navigating the challenges of molecular design and process optimization in the 21st century.